Cas no 1609964-37-5 (1λ4-Thiopyran-4-ol, hexahydro-1-imino-, 1-oxide)

• Product Name: 1λ4-Thiopyran-4-ol, hexahydro-1-imino-, 1-oxide
• CAS No: 1609964-37-5
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• CID: 6121921
• PubChem ID: 90139494
• Update Time: 2025-10-29

1λ4-Thiopyran-4-ol, hexahydro-1-imino-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 1λ4-Thiopyran-4-ol, hexahydro-1-imino-, 1-oxide
• EN300-7541749
• 1609964-37-5
• 1-IMINO-1-OXO-THIAN-4-OL
• 4-hydroxy-1-imino-1lambda6-thian-1-one
• AKOS040804357
• Z4202670484
• 1-imino-1-oxothian-4-ol
• SCHEMBL15695392
• AT11344

• Inchi： 1S/C5H11NO2S/c6-9(8)3-1-5(7)2-4-9/h5-7H,1-4H2
• InChI Key： SUMHVNZFIBGRFL-UHFFFAOYSA-N
• SMILES： C1S(=O)(=N)CCC(O)C1

Computed Properties

• Exact Mass: 149.05104977g/mol
• Monoisotopic Mass: 149.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.5Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 275.2±50.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 1λ4-Thiopyran-4-ol, hexahydro-1-imino-, 1-oxide

Compound CAS No. 1609964-37-5: 1λ4-Thiopyran-4-ol, Hexahydro-1-imino-, 1-Oxide

The compound with CAS No. 1609964-37-5, known as 1λ⁴-Thiopyran-4-ol, Hexahydro-1-imino-, 1-Oxide, is a unique organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound belongs to the class of thiopyrans, which are sulfur-containing heterocyclic compounds with a six-membered ring structure. The thiopyran framework is of particular interest due to its structural similarity to other sulfur-containing heterocycles, such as thiophenes and thiazoles, which are widely studied for their diverse applications in drug design and material synthesis.

The hexahydro designation in the name indicates that the thiopyran ring is fully hydrogenated, resulting in a saturated structure. This saturation imparts unique physical and chemical properties to the compound, making it distinct from its unsaturated counterparts. The presence of the imino group (C=N) and the oxide functional group further enhances the compound's reactivity and potential for functionalization. These features make 1λ⁴-Thiopyran-4-ol, Hexahydro-1-imino-, 1-Oxide a promising candidate for various chemical transformations and applications.

Recent studies have highlighted the importance of thiopyrans in the development of novel pharmaceutical agents. The thiopyran core has been shown to exhibit significant biological activity, including antioxidant properties and potential anti-inflammatory effects. Researchers have explored the substitution patterns on the thiopyran ring to optimize these activities, with promising results in preclinical models. The hexahydro modification in this compound may further enhance its bioavailability and stability, making it a valuable lead compound for drug discovery efforts.

In addition to its biological applications, 1λ⁴-Thiopyran-4-ol, Hexahydro-1-imino-, 1-Oxide has shown potential in materials science. The compound's ability to form stable coordination complexes with transition metals has been investigated for use in catalysis and sensing applications. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable precursor for synthesizing advanced materials, such as conductive polymers and metalloorganic frameworks (MOFs). Its oxide functionality plays a critical role in these applications by enabling strong interactions with metal ions.

The synthesis of 1λ⁴-Thiopyran-4-ol, Hexahydro-1-imino-, 1-Oxide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the compound's suitability for both academic research and industrial applications. The use of environmentally friendly solvents and catalysts has also been emphasized to align with current sustainability goals in chemical synthesis.

From a structural perspective, the compound's fully saturated thiopyran ring provides a rigid framework that can be further modified through various functional group transformations. The imino group offers opportunities for nucleophilic addition reactions, while the oxide functionality enables oxidation-reduction chemistry. These versatile reaction pathways make the compound an attractive building block for constructing more complex molecules with tailored properties.

In conclusion, CAS No. 1609964-37-5, or 1λ⁴-Thiopyran-4-ol, Hexahydro-1-imino-, 1-Oxide, represents a significant advancement in sulfur-containing heterocyclic chemistry. Its unique combination of structural features and functional groups positions it as a valuable tool for researchers across multiple disciplines. With ongoing advancements in synthetic methodologies and an increasing focus on sustainable chemistry practices, this compound is poised to play an increasingly important role in both academic research and industrial applications.